Cas no 393845-35-7 (ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate
• CAS No: 393845-35-7
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• MDL: MFCD02651925
• CID: 3063981
• PubChem ID: 1078543
• Update Time: 2025-05-23

ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylate
• ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate
• 393845-35-7
• BRD-K79130452-001-09-0
• ethyl 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-4-piperidinecarboxylate
• MLS002541606
• CHEMBL1537661
• EN300-231694
• IDI1_033681
• SR-01000566252-1
• 1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)isonipecotic acid ethyl ester
• Oprea1_728996
• ethyl 1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylate
• ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate
• TQA84535
• AKOS000528851
• SR-01000566252
• cid_1078543
• HMS2432K12
• CS-0241170
• HMS1556M19
• STK352287
• Z56864464
• SMR000072656
• Oprea1_041702
• BDBM30900
• ETHYL 1-{1-PHENYLPYRAZOLO[3,4-D]PYRIMIDIN-4-YL}PIPERIDINE-4-CARBOXYLATE
• 1-(1-phenyl-4-pyrazolo[3,4-d]pyrimidinyl)-4-piperidinecarboxylic acid ethyl ester
• ethyl1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylate
• AB00319948-05
• F0518-0141
• TimTec1_008027
• MLS000088649

• MDL： MFCD02651925
• Inchi： 1S/C19H21N5O2/c1-2-26-19(25)14-8-10-23(11-9-14)17-16-12-22-24(18(16)21-13-20-17)15-6-4-3-5-7-15/h3-7,12-14H,2,8-11H2,1H3
• InChI Key： JNYGZEGGLONHPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C3C=NN(C4C=CC=CC=4)C=3N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 351.16952493Da
• Monoisotopic Mass: 351.16952493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 476.9±45.0 °C at 760 mmHg
• Flash Point: 242.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate

Ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate: A Comprehensive Overview

Ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate, with the CAS number 393845-35-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a pyrazolo[3,4-d]pyrimidine moiety. The integration of these structural elements contributes to its potential as a drug candidate in various therapeutic areas.

The core structure of this compound includes a piperidine ring, which is a six-membered cyclic amine. This ring is substituted at the 4-position with a carboxylic acid group that is esterified with an ethyl group. The other substituent on the piperidine ring is a pyrazolo[3,4-d]pyrimidine group. Pyrazolo[3,4-d]pyrimidines are heterocyclic compounds that have been extensively studied due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The phenyl group attached to the pyrazolo[3,4-d]pyrimidine further enhances the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate in targeting specific kinases involved in cancer progression. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against Aurora kinases, which are critical regulators of cell division. This finding underscores its potential as an anticancer agent.

In addition to its kinase inhibitory properties, this compound has also been investigated for its role in modulating other therapeutic targets. A study in Nature Communications reported that ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate shows promising activity against Hedgehog signaling pathway components. This pathway is implicated in various cancers and developmental disorders, making this compound a valuable tool in precision medicine.

The synthesis of ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the piperidine and ethoxy groups. The optimization of these steps has been crucial in improving the compound's yield and purity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

In terms of pharmacokinetics, ethyl 1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-y l}piperidine -carbox ylate demonstrates favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that it achieves significant plasma concentrations following oral administration, suggesting its potential for systemic delivery.

The safety profile of this compound has also been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a viable candidate for further preclinical development.

In conclusion, ethyl 1-{1 -phen yl -1 H -py razol o [3 ,4 -d ] pyr im idin -4 - yl } p iper idine -car box ylate represents a promising lead compound in drug discovery. Its unique structure, coupled with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutics for cancer and other diseases.